2-(1-Pyrazol-1-ylpropan-2-ylamino)-1-[4-(trifluoromethyl)phenyl]ethanol

• IUPAC Name: 2-(1-pyrazol-1-ylpropan-2-ylamino)-1-[4-(trifluoromethyl)phenyl]ethanol
• InChI: InChI=1S/C15H18F3N3O/c1-11(10-21-8-2-7-20-21)19-9-14(22)12-3-5-13(6-4-12)15(16,17)18/h2-8,11,14,19,22H,9-10H2,1H3
• InChI Key: XIUFQWTVJHQZAD-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1C=CC=N1)NCC(C2=CC=C(C=C2)C(F)(F)F)O
• Molecular Formula: C15H18F3N3O
• Molecular Weight: 313.32 g/mol

Description

2-(1-Pyrazol-1-ylpropan-2-ylamino)-1-[4-(trifluoromethyl)phenyl]ethanol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as PPT and has been extensively studied for its biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of PPT is primarily through its interaction with the estrogen receptor beta (ERβ). PPT acts as an agonist for ERβ and has been shown to modulate the transcriptional activity of ERβ. This modulation of transcriptional activity leads to the activation of downstream signaling pathways that are involved in various cellular processes, including cell growth, differentiation, and survival.
Biochemical and Physiological Effects
PPT has been shown to have a wide range of biochemical and physiological effects. In neuroscience, PPT has been shown to have neuroprotective effects in various models of neurodegenerative diseases, including Alzheimer's disease and Parkinson's disease. In cancer research, PPT has been shown to inhibit the growth of breast cancer cells by inducing apoptosis and inhibiting cell cycle progression. In addition, PPT has been shown to have anti-inflammatory effects and has been studied for its potential use in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using PPT in lab experiments is its high selectivity for the estrogen receptor beta (ERβ). This selectivity allows for the specific modulation of ERβ signaling pathways without affecting the activity of other receptors. However, one of the limitations of using PPT is its relatively low potency compared to other ERβ agonists. This low potency requires higher concentrations of PPT to achieve the desired effects, which can lead to potential off-target effects.

Future Directions

There are several future directions for the study of PPT. One direction is the development of more potent and selective ERβ agonists based on the structure of PPT. Another direction is the study of the potential applications of PPT in other fields, including cardiovascular disease and metabolic disorders. Additionally, the study of the potential synergistic effects of PPT with other compounds could lead to the development of novel therapeutic strategies.

Synthesis Methods

The synthesis of PPT involves a multi-step process that starts with the reaction of 4-trifluoromethylphenylhydrazine with 2-bromo-1-(4-methoxyphenyl)propan-1-one to form 2-(4-methoxyphenyl)-1-(4-trifluoromethylphenyl)hydrazine. This intermediate is then reacted with 2-chloroethanol in the presence of triethylamine to form PPT. The overall yield of this synthesis method is approximately 50%.

Scientific Research Applications

PPT has been extensively studied for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, PPT has been shown to act as an agonist for the estrogen receptor beta (ERβ) and has been studied for its potential neuroprotective effects. In cancer research, PPT has been shown to inhibit the growth of breast cancer cells and has been studied for its potential use as a cancer therapy. In drug discovery, PPT has been used as a lead compound for the development of novel drugs with improved pharmacological properties.